Cas no 886925-88-8 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide
• CAS No: 886925-88-8
• MF: C₁₈H₁₈N₂O₅S₂
• MW: 406.475922107697
• CID: 5477711
• Update Time: 2025-05-20

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4,7-dimethoxy-2-benzothiazolyl)-2-(ethylsulfonyl)-
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C18H18N2O5S2/c1-4-27(22,23)14-8-6-5-7-11(14)17(21)20-18-19-15-12(24-2)9-10-13(25-3)16(15)26-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key： NVUFFDLDMXMXJU-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide

N-(4,7-Dimethoxy-1,3-Benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide: A Comprehensive Overview

The compound N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No: 886925-88-8) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a benzamide moiety and an ethanesulfonyl group. The benzothiazole core is a heterocyclic aromatic compound known for its stability and versatility in chemical reactions. The dimethoxy substituents on the benzothiazole ring enhance its electronic properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its ability to act as a bioisostere in drug design, where it can replace certain functional groups in existing drugs without altering their pharmacokinetic profiles significantly. This property makes it an invaluable tool in the development of new pharmaceutical agents. Additionally, the ethanesulfonyl group attached to the benzamide moiety has been shown to improve the compound's solubility and bioavailability, which are critical factors in drug delivery systems.

The synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzothiazole ring system, followed by the introduction of the dimethoxy substituents and the subsequent coupling reaction with the ethanesulfonylbenzamide group. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the final product.

In terms of applications, this compound has found significant use in materials science. Its ability to form stable amide bonds makes it an excellent candidate for polymer synthesis. Recent research has demonstrated its potential as a building block for high-performance polymers with tailored mechanical and thermal properties. Furthermore, the compound's ability to act as a molecular scaffold has led to its use in supramolecular chemistry, where it facilitates the assembly of complex molecular architectures.

Another emerging area of application for this compound is in catalysis. The dimethoxybenzothiazole moiety has been shown to act as a ligand in transition metal-catalyzed reactions, enhancing their efficiency and selectivity. This has opened up new avenues for its use in asymmetric synthesis and cross-coupling reactions, which are critical in organic chemistry.

From an environmental perspective, researchers have investigated the biodegradability and eco-friendliness of this compound. Studies suggest that under certain conditions, it can undergo microbial degradation, reducing its environmental footprint. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No: 886925-88-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in pharmacology, materials science, catalysis, and environmental chemistry. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.